Cas no 71058-67-8 (1,6-Diazabicyclo[4.4.4]tetradecane)

• Product Name: 1,6-Diazabicyclo[4.4.4]tetradecane
• CAS No: 71058-67-8
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 563500
• PubChem ID: 144458
• Update Time: 2025-04-19

1,6-Diazabicyclo[4.4.4]tetradecane Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazabicyclo[4.4.4]tetradecane
• 1,6-Diazabicyclo(4.4.4)tetradecane
• 71058-67-8
• SCHEMBL514846
• DTXSID20221275

• Inchi： 1S/C12H24N2/c1-2-8-14-11-5-3-9-13(7-1)10-4-6-12-14/h1-12H2
• InChI Key： YLHFEVRITKXXBJ-UHFFFAOYSA-N
• SMILES： N12CCCCN(CCCC1)CCCC2

Computed Properties

• Exact Mass: 196.19412
• Monoisotopic Mass: 196.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 283.5°C at 760 mmHg
• Flash Point: 116.4°C
• Refractive Index: 1.517
• PSA: 6.48